Cas no 1105192-28-6 (2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one)

2-(Methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one is a heterocyclic compound featuring a fused thiazolo[4,5-d]pyridazinone core with a phenyl substituent at the 7-position and a methylamino group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. Its rigid polycyclic framework enhances binding affinity in target interactions, while the methylamino group offers potential for further derivatization. The compound's stability and synthetic versatility make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or CNS-active agents. Its well-defined molecular architecture allows for precise structure-activity relationship studies.

2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one structure

1105192-28-6 structure

Product Name:2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

CAS No:1105192-28-6

MF:C₁₂H₁₀N₄OS

MW:258.299000263214

MDL:MFCD11986456

CID:5018832

PubChem ID:33676856

Update Time:2026-02-28

2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-(methylamino)-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one
- 2-(methylamino)-7-phenyl-5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
- STL191099
- 2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
- MDL： MFCD11986456
- Inchi： 1S/C12H10N4OS/c1-13-12-14-9-10(18-12)8(15-16-11(9)17)7-5-3-2-4-6-7/h2-6H,1H3,(H,13,14)(H,16,17)
- InChI Key： PZZJITPZDLYXDJ-UHFFFAOYSA-N
- SMILES： S1C(NC)=NC2C(NN=C(C3C=CC=CC=3)C1=2)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 367
XLogP3: 2.7
Topological Polar Surface Area: 94.6

2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M183366-100mg	2-(Methylamino)-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one	1105192-28-6		100mg	$ 95.00	2022-06-04
TRC	M183366-500mg	2-(Methylamino)-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one	1105192-28-6		500mg	$ 390.00	2022-06-04
TRC	M183366-1g	2-(Methylamino)-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one	1105192-28-6		1g	$ 570.00	2022-06-04
Enamine	EN300-239356-0.05g	2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one	1105192-28-6	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-239356-0.1g	2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one	1105192-28-6	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-239356-0.25g	2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one	1105192-28-6	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-239356-0.5g	2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one	1105192-28-6	95%	0.5g	$699.0	2024-06-19
Enamine	EN300-239356-1.0g	2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one	1105192-28-6	95%	1.0g	$728.0	2024-06-19
Enamine	EN300-239356-2.5g	2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one	1105192-28-6	95%	2.5g	$1428.0	2024-06-19
Enamine	EN300-239356-5.0g	2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one	1105192-28-6	95%	5.0g	$2110.0	2024-06-19

2-(methylamino)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one Related Literature

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4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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